Cas no 1222-47-5 (2,4-diphenylpentanedinitrile)

• Product Name: 2,4-diphenylpentanedinitrile
• CAS No: 1222-47-5
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• CID: 2617912
• PubChem ID: 11218829
• Update Time: 2025-04-21

2,4-diphenylpentanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-diphenylpentanedinitrile
• 2,4-diphenyl-pentanedinitrile
• 1222-47-5
• SCHEMBL1344877
• Pentanedinitrile, 2,4-diphenyl-
• DTXSID70459142

• Inchi： 1S/C17H14N2/c18-12-16(14-7-3-1-4-8-14)11-17(13-19)15-9-5-2-6-10-15/h1-10,16-17H,11H2
• InChI Key： BWTDTZJEXARMAO-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CC=CC=1)CC(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.115698455Da
• Monoisotopic Mass: 246.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6Ų